3-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(1-phenylethyl)propanamide

• IUPAC Name: 3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(1-phenylethyl)propanamide
• InChI: InChI=1S/C22H22N4O2/c1-14-8-9-18-17(12-14)20-21(25-18)22(28)26(13-23-20)11-10-19(27)24-15(2)16-6-4-3-5-7-16/h3-9,12-13,15,25H,10-11H2,1-2H3,(H,24,27)
• InChI Key: BHCLGGDZUGOUQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CCC(=O)NC(C)C4=CC=CC=C4
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

3-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(1-phenylethyl)propanamide is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research has focused on the synthesis and transformations of related compounds, which can serve as building blocks for the development of various heterocyclic compounds. For example, reactions of methyl 3-amino-1H-indole-2-carboxylates with aryl isocyanates, aryl isothiocyanates, and cyanamides have led to the formation of 5H-pyrimido[5,4-b]indole derivatives, showcasing the versatility of these compounds in synthesizing complex molecules with potential biological activities (Shestakov et al., 2009). Additionally, the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation has been explored for its insecticidal and antibacterial potential, indicating the relevance of such compounds in developing new therapeutic agents (Deohate & Palaspagar, 2020).

Biological Activities

Compounds with similar structural features have been investigated for their biological activities. For instance, the synthesis and antimicrobial evaluation of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating pyrimidine ring have been reported, with some compounds showing moderate antimicrobial activity (Farag et al., 2009). This highlights the potential of such compounds in the development of new antimicrobial agents. Additionally, secondary metabolites from endophytic fungi have been studied for their antifungal, antibacterial, antioxidant, and cytotoxic activities, suggesting that similar compounds could have diverse biological applications (Xiao et al., 2014).